Cas no 145729-18-6 (1-(Propylsulfonyl)piperidin-4-one)
145729-18-6 structure
Product Name:1-(Propylsulfonyl)piperidin-4-one
CAS No:145729-18-6
MF:C8H15NO3S
MW:205.274601221085
CID:1074635
PubChem ID:20885112
Update Time:2025-04-20
1-(Propylsulfonyl)piperidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-propylsulfonyl-4-piperidinone
- 1-(Propylsulfonyl)piperidin-4-one
- 1-(propylsulfonyl)piperidin-4-one(SALTDATA: FREE)
- 1-propylsulfonyl-4-piperidone
- 1-(Propane-1-sulfonyl)piperidin-4-one
- SCHEMBL1820643
- BS-37401
- CCG-138927
- 145729-18-6
- CS-0357964
- AKOS000167682
- MFCD09927847
- ALBB-019220
- IQVPDHSSLFILML-UHFFFAOYSA-N
- DTXSID20610100
- 4-Piperidinone, 1-(propylsulfonyl)-
- 1-propylsulfonylpiperidin-4-one
-
- MDL: MFCD09927847
- Inchi: 1S/C8H15NO3S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h2-7H2,1H3
- InChI Key: IQVPDHSSLFILML-UHFFFAOYSA-N
- SMILES: S(CCC)(N1CCC(CC1)=O)(=O)=O
Computed Properties
- Exact Mass: 205.07726451g/mol
- Monoisotopic Mass: 205.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 62.8Ų
1-(Propylsulfonyl)piperidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B524203-50mg |
1-(propylsulfonyl)piperidin-4-one |
145729-18-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B524203-100mg |
1-(propylsulfonyl)piperidin-4-one |
145729-18-6 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B524203-500mg |
1-(propylsulfonyl)piperidin-4-one |
145729-18-6 | 500mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM305999-1g |
1-(Propylsulfonyl)piperidin-4-one |
145729-18-6 | 95% | 1g |
$218 | 2022-09-29 | |
| Chemenu | CM305999-5g |
1-(Propylsulfonyl)piperidin-4-one |
145729-18-6 | 95% | 5g |
$593 | 2022-09-29 | |
| eNovation Chemicals LLC | Y1235678-1g |
1-(propylsulfonyl)piperidin-4-one |
145729-18-6 | 95% | 1g |
$255 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1235678-5g |
1-(propylsulfonyl)piperidin-4-one |
145729-18-6 | 95% | 5g |
$930 | 2024-06-06 | |
| 1PlusChem | 1P00ADGP-1g |
1-(Propylsulfonyl)piperidin-4-one |
145729-18-6 | 95% | 1g |
$164.00 | 2025-02-25 | |
| 1PlusChem | 1P00ADGP-5g |
1-(Propylsulfonyl)piperidin-4-one |
145729-18-6 | 95% | 5g |
$626.00 | 2025-02-25 | |
| A2B Chem LLC | AE83209-1g |
1-(Propylsulfonyl)piperidin-4-one |
145729-18-6 | 95% | 1g |
$164.00 | 2024-04-20 |
1-(Propylsulfonyl)piperidin-4-one Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
145729-18-6 (1-(Propylsulfonyl)piperidin-4-one) Related Products
- 14999-82-7(Pyrrolidine,1-(pentylsulfonyl)-)
- 14673-99-5(Pyrrolidine,1-(butylsulfonyl)-)
- 57547-85-0(1H-Azepine,hexahydro-1-(propylsulfonyl)-)
- 922190-01-0(Butanoic acid, 4-(1-piperidinylsulfonyl)-)
- 57547-90-7(Piperidine,1-(propylsulfonyl)-)
- 2588-51-4(Piperidine,1-(butylsulfonyl)-)
- 14674-01-2(1H-Azepine,1-(butylsulfonyl)hexahydro-)
- 14674-12-5(1H-Azepine,hexahydro-1-(pentylsulfonyl)-)
- 14674-11-4(Piperidine,1-(pentylsulfonyl)-)
- 14673-97-3(1-Butanesulfonamide,N,N-dipropyl-)
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